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Compound of Interest

Compound Name: (R)-CPP

CAS No.: 126453-07-4

Cat. No.: B152872

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-CPP, also known as (R)-3-(2-carboxypiperazin-4-yl)-propyl-1-phosphonic acid, is a potent

and selective competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1] It

exhibits selectivity for GluN2A-containing receptors.[2] As a crucial tool in neuroscience

research, understanding its solubility and stability in aqueous solutions is paramount for

ensuring accurate and reproducible experimental outcomes. These application notes provide

detailed information on the aqueous solubility and stability of (R)-CPP, along with protocols for

its characterization.
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Property Value Reference

Molecular Weight 252.21 g/mol

Molecular Formula C₈H₁₇N₂O₅P

Appearance Off-white to yellow solid

CAS Number 126453-07-4

(R)-CPP Solubility in Aqueous Solutions
(R)-CPP is known to be soluble in water.[3]

Table 1: Solubility of (R)-CPP in Water

Solvent Maximum Concentration Reference

Water 100 mM (25.22 mg/mL) [2]

Note: The solubility in other aqueous buffers, such as phosphate-buffered saline (PBS), has not

been extensively reported in publicly available literature. It is recommended to determine the

solubility in the specific buffer system of your experiment.

Stability of (R)-CPP in Aqueous Solutions
Proper storage of (R)-CPP solutions is critical to maintain their integrity and activity.

Table 2: Recommended Storage Conditions for (R)-CPP Aqueous Solutions

Storage
Temperature

Duration Recommendations Reference

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

[1]

-80°C Up to 6 months
For longer-term

storage.
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It is recommended to prepare fresh solutions for immediate use whenever possible.[1] Before

use, frozen solutions should be equilibrated to room temperature, and it should be ensured that

no precipitation has occurred.[1]

Experimental Protocols
Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)
This protocol outlines the equilibrium solubility determination of (R)-CPP in a desired aqueous

buffer.

Materials:

(R)-CPP powder

Selected aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Microcentrifuge tubes or glass vials

Orbital shaker or rotator

Microcentrifuge

Analytical balance

HPLC-UV or other suitable quantitative analytical method

Procedure:

Add an excess amount of (R)-CPP powder to a series of pre-weighed microcentrifuge tubes

or vials.

Add a known volume of the desired aqueous buffer to each tube.

Tightly cap the tubes and place them on an orbital shaker or rotator at a constant

temperature (e.g., 25°C or 37°C).
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Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, centrifuge the samples at a high speed to pellet the undissolved solid.

Carefully collect a known volume of the supernatant.

Quantify the concentration of (R)-CPP in the supernatant using a validated analytical method

such as HPLC-UV.

The determined concentration represents the equilibrium solubility of (R)-CPP in the tested

buffer at the specified temperature.

Protocol 2: Stability Assessment using Forced
Degradation Studies
Forced degradation studies are essential for identifying potential degradation products and

establishing the stability-indicating nature of analytical methods.[4][5][6][7]

Stress Conditions:

Acid Hydrolysis: 0.1 M HCl at 60°C

Base Hydrolysis: 0.1 M NaOH at 60°C

Oxidation: 3% H₂O₂ at room temperature

Thermal Stress: 60°C

Photostability: Exposure to light (ICH Q1B guidelines)

Procedure:

Prepare stock solutions of (R)-CPP in the desired aqueous buffer.

For each stress condition, mix the (R)-CPP stock solution with the respective stressor in a

suitable container.
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Incubate the samples under the specified conditions for a defined period (e.g., 0, 2, 4, 8, 24

hours).

At each time point, withdraw an aliquot of the sample.

Neutralize the acid and base hydrolysis samples.

Analyze all samples using a suitable stability-indicating analytical method (e.g., HPLC with a

photodiode array detector) to separate and quantify (R)-CPP and any degradation products.

Calculate the percentage of (R)-CPP remaining at each time point to determine the

degradation rate.

Visualizations
NMDA Receptor Signaling Pathway
(R)-CPP acts as a competitive antagonist at the glutamate binding site on the NMDA receptor,

thereby inhibiting its activation and the subsequent downstream signaling cascade.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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